Cas no 81102-44-5 (Adenosine, 2-amino-8-bromo-)
Adenosine, 2-amino-8-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 2-amino-8-bromo-
- (2R,3R,4S,5R)-2-(2,6-diamino-8-bromopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- 2-AMino-8-broMoadenosine
- F12659
- (2R,3R,4S,5R)-2-(2,6-diamino-8-bromo-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- (2R,3R,4S,5R)-2-(2,6-Diamino-8-bromo-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- DTXSID90559951
- 81102-44-5
-
- Inchi: 1S/C10H13BrN6O4/c11-9-14-3-6(12)15-10(13)16-7(3)17(9)8-5(20)4(19)2(1-18)21-8/h2,4-5,8,18-20H,1H2,(H4,12,13,15,16)/t2-,4-,5-,8-/m1/s1
- InChI Key: RLIGCODAPNURDC-UMMCILCDSA-N
- SMILES: BrC1=NC2C(N)=NC(N)=NC=2N1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O
Computed Properties
- Exact Mass: 360.01817g/mol
- Monoisotopic Mass: 360.01817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 166Ų
Adenosine, 2-amino-8-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM266531-100mg |
(2R,3R,4S,5R)-2-(2,6-Diamino-8-bromo-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol |
81102-44-5 | 97% | 100mg |
$374 | 2024-07-23 |
Adenosine, 2-amino-8-bromo- Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Adenosine, 2-amino-8-bromo-
Adenosine, 2-amino-8-bromo- (CAS No. 81102-44-5): A Comprehensive Overview
Adenosine, 2-amino-8-bromo-, identified by its Chemical Abstracts Service (CAS) number 81102-44-5, is a significant compound in the field of biochemical research and pharmaceutical development. This compound belongs to the adenosine derivatives family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.
The molecular structure of Adenosine, 2-amino-8-bromo- features a modified purine base with both amino and bromo substituents. These modifications enhance its interaction with various biological targets, making it a valuable scaffold for drug design. The presence of the bromo group at the 8-position introduces additional reactivity, enabling further functionalization and customization for specific biological assays.
In recent years, adenosine derivatives have been extensively studied for their role in modulating cellular signaling pathways. Specifically, Adenosine, 2-amino-8-bromo- has shown promise in preclinical studies as a potential therapeutic agent for neurological disorders. Research indicates that this compound can interact with adenosine receptors (A1, A2A, A2B, and A3), which are implicated in various physiological processes such as neurotransmission, inflammation, and immune responses.
One of the most compelling aspects of Adenosine, 2-amino-8-bromo- is its ability to serve as a lead compound in the development of novel drugs. The structural modifications allow researchers to fine-tune its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. This flexibility is crucial for optimizing drug candidates for clinical trials.
Recent advancements in medicinal chemistry have highlighted the importance of adenosine derivatives in treating inflammatory and autoimmune diseases. Studies have demonstrated that compounds like Adenosine, 2-amino-8-bromo- can inhibit the release of pro-inflammatory cytokines and modulate immune cell function. These findings suggest that such derivatives may be effective in conditions such as rheumatoid arthritis and multiple sclerosis.
The synthesis of Adenosine, 2-amino-8-bromo- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.
In addition to its therapeutic potential, Adenosine, 2-amino-8-bromo- has found applications in biochemical research. It serves as a valuable tool for studying adenosine receptor signaling and exploring new drug targets. Researchers utilize this compound to develop selective agonists and antagonists that can provide insights into the mechanisms underlying various diseases.
The pharmacological profile of Adenosine, 2-amino-8-bromo- is further enhanced by its ability to cross the blood-brain barrier. This property makes it an attractive candidate for treating central nervous system disorders. Preclinical studies have shown that it can modulate neurotransmitter release and protect against neurodegenerative damage.
Ethical considerations are paramount when developing new pharmaceuticals. The use of compounds like Adenosine, 2-amino-8-bromo- must be balanced with safety and efficacy data from clinical trials. Regulatory agencies require comprehensive toxicological studies to ensure that these derivatives are safe for human use. Collaborative efforts between academia and industry are essential to accelerate the translation of laboratory findings into viable therapeutic options.
The future of adenosine derivatives lies in their continued exploration and optimization. Emerging technologies such as high-throughput screening and computational modeling are being leveraged to identify novel analogs with enhanced biological activity. These tools will help researchers design molecules that are more effective and less toxic than existing drugs.
In conclusion, Adenosine, 2-amino-8-bromo-, with its CAS number 81102-44-5, represents a promising area of research in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable candidate for treating a wide range of diseases. As our understanding of cellular signaling pathways continues to grow, compounds like this will play an increasingly important role in modern medicine.
81102-44-5 (Adenosine, 2-amino-8-bromo-) Related Products
- 2946-39-6((2R,3R,4S,5R)-2-(6-amino-8-bromo-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol)
- 14985-44-5(8-Bromo-2’-deoxyadenosine)
- 31281-86-4(8-Bromo-2’,3’,5’-tri-O-acetyladenosine)
- 121353-86-4(Adenosine,8-bromo-2',3'-dideoxy- (9CI))
- 15830-78-1(9H-Purin-6-amine,8-bromo-9-b-D-xylofuranosyl-)
- 13089-45-7(Adenosine,8-bromo-2',3'-O-(1-methylethylidene)-)
- 115044-76-3(Adenosine,2-bromo-3'-deoxy- (9CI))
- 34079-68-0(2,6-Diaminopurine arabinoside)
- 15830-53-2(Adenine, 9-b-D-arabinofuranosyl-8-bromo-,2',3',5'-triacetate (8CI))
- 15830-59-8(Adenine,8-bromo-9-b-D-xylofuranosyl-, 2',3',5'-triacetate (8CI))